Cas no 1261970-08-4 (4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid
• CAS No: 1261970-08-4
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321508
• CID: 2766718
• PubChem ID: 53227381
• Update Time: 2025-10-28

4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261970-08-4
• 4-(4-CARBOXY-3-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
• 4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid, 95%
• DTXSID70690937
• MFCD18321508
• 3-Fluoro-3'-methoxy[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321508
• Inchi： 1S/C15H11FO5/c1-21-13-7-9(3-5-11(13)15(19)20)8-2-4-10(14(17)18)12(16)6-8/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： YDYGVJGREHDNLG-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 290.059
• Monoisotopic Mass: 290.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid

Comprehensive Overview of 4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid (CAS No. 1261970-08-4)

4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid (CAS No. 1261970-08-4) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique molecular structure, combines a methoxybenzoic acid core with a fluorophenyl substituent, making it a versatile intermediate for synthetic chemistry. Researchers and industries are increasingly interested in its properties due to its potential role in drug discovery, bioconjugation, and advanced material synthesis.

The growing demand for fluorinated compounds in medicinal chemistry has placed 4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid under the spotlight. Fluorination often enhances bioavailability and metabolic stability, key factors in the development of small-molecule therapeutics. Recent studies highlight its utility in designing targeted drug delivery systems, particularly for inflammatory diseases and cancer therapeutics. Its carboxylic acid groups also enable facile conjugation chemistry, a feature highly valued in biopharmaceutical formulations.

From a material science perspective, this compound’s aromatic fluorination contributes to thermal stability and electronic properties, making it a candidate for organic electronics and polymeric materials. Innovations in OLED technology and conductive polymers have spurred interest in such structurally tailored molecules. Additionally, its solubility profile in polar solvents aligns with green chemistry trends, addressing concerns about sustainable synthesis.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1261970-08-4. Purity thresholds (>98%) are often required for high-performance applications, emphasizing the need for rigorous quality control. Suppliers and manufacturers must adhere to GMP standards to meet the demands of pharmaceutical-grade production, a topic frequently queried in scientific databases and patent literature.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper waste disposal protocols for fluorinated compounds are essential to mitigate ecological impact. The compound’s biodegradability and toxicity profile are subjects of ongoing research, reflecting broader industry shifts toward eco-friendly chemicals.

In summary, 4-(4-Carboxy-3-fluorophenyl)-2-methoxybenzoic acid exemplifies the intersection of medicinal chemistry and advanced materials. Its multifunctional design addresses contemporary challenges in drug development and sustainable technology, ensuring its relevance in both academic and industrial settings. For researchers exploring fluorinated building blocks or specialty intermediates, this compound offers a compelling case study in innovation.